Cas no 136453-59-3 (2 7-DI-TERT-BUTYL-9-FLUORENYLMETHANOL)

• Product Name: 2 7-DI-TERT-BUTYL-9-FLUORENYLMETHANOL
• CAS No: 136453-59-3
• MF: C₂₂H₂₈O
• MW: 308.457126617432
• MDL: MFCD03094016
• CID: 901202
• PubChem ID: 24878823
• Update Time: 2025-04-19

2 7-DI-TERT-BUTYL-9-FLUORENYLMETHANOL Chemical and Physical Properties

Names and Identifiers

• 2 7-DI-TERT-BUTYL-9-FLUORENYLMETHANOL
• (2,7-ditert-butyl-9H-fluoren-9-yl)methanol
• (2,7-di-tert-butyl-9H-fluoren-9-yl)methanol
• 2,7-DI-TERT-BUTYLFLUOROENYLMETHANOL
• 9H-Fluorene-9-methanol, 2,7-bis(1,1-dimethylethyl)-
• HMVSJFHAWQHGEQ-UHFFFAOYSA-N
• 2,7-Di-tert-butylfluorenylmethanol
• 2,7-Di-tert-butyl-9-fluorenylmethanol
• SCHEMBL2934766
• 2,7-Di-tert-butylfluorenyl-methanol
• 2,7-Di-tert-butyl-9-fluorenylmethanol, 98%
• DTXSID30408414
• AKOS015912886
• J-006848
• 136453-59-3

• MDL： MFCD03094016
• Inchi： 1S/C22H28O/c1-21(2,3)14-7-9-16-17-10-8-15(22(4,5)6)12-19(17)20(13-23)18(16)11-14/h7-12,20,23H,13H2,1-6H3
• InChI Key： HMVSJFHAWQHGEQ-UHFFFAOYSA-N
• SMILES： OCC1C2C=C(C=CC=2C2C=CC(=CC1=2)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 308.21414
• Monoisotopic Mass: 308.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 119-121 °C (lit.)
• PSA: 20.23

2 7-DI-TERT-BUTYL-9-FLUORENYLMETHANOL Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3